Cas no 16051-87-9 (3-Cyanopropanoic acid)

3-Cyanopropanoic acid structure
3-Cyanopropanoic acid structure
Product Name:3-Cyanopropanoic acid
CAS No:16051-87-9
MF:C4H5NO2
MW:99.0880010128021
MDL:MFCD00233974
CID:142947
PubChem ID:263086
Update Time:2025-04-19

3-Cyanopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Cyanopropanoic acid
    • C4H5NO2
    • Propanoic acid,3-cyano-
    • 3-Cyanopropionic acid
    • NSC 97378
    • beta-Cyanopropionic acid
    • Propanoic acid, 3-cyano-
    • NSC97378
    • 3-CyanopropionicAcid
    • BXYQHDXDCJQOFD-UHFFFAOYSA-N
    • 3-cyanopropanoic acid, AldrichCPR
    • RW3882
    • RP18660
    • VZ26733
    • TRA0033275
    • EN001014
    • BC670380
    • SY008516
    • AB0022588
    • ST2417682
    • F
    • EN300-83189
    • 3-Cyanopropanoic?acid
    • J-512364
    • GS-3867
    • AKOS006343462
    • F8884-9159
    • NSC-97378
    • 16051-87-9
    • CS-W018565
    • A853226
    • FT-0602764
    • MFCD00233974
    • DTXSID40294608
    • DB-006419
    • MDL： MFCD00233974
    • Inchi： 1S/C4H5NO2/c5-3-1-2-4(6)7/h1-2H2,(H,6,7)
    • InChI Key： BXYQHDXDCJQOFD-UHFFFAOYSA-N
    • SMILES： OC(CCC#N)=O

Computed Properties

  • Exact Mass: 99.03200
  • Monoisotopic Mass: 99.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.1
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.200±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 49.5-51.0 ºC
  • Boiling Point: 313.5°C at 760 mmHg
  • Flash Point: 143.4℃
  • Solubility: Dissolution (94 g/l) (25 º C),
  • PSA: 61.09000
  • LogP: 0.37478

3-Cyanopropanoic acid Security Information

3-Cyanopropanoic acid Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3-Cyanopropanoic acid Production Method

3-Cyanopropanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16051-87-9)3-Cyanopropanoic acid
Order Number:A853226
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:44
Price ($):276.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:16051-87-9)3-Cyanopropanoic acid
A853226
Purity:99%
Quantity:25g
Price ($):276.0
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